![molecular formula C24H20N2O3 B2981703 N-(5-oxo-1-phenylpyrrolidin-3-yl)-9H-xanthene-9-carboxamide CAS No. 896363-37-4](/img/structure/B2981703.png)
N-(5-oxo-1-phenylpyrrolidin-3-yl)-9H-xanthene-9-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While specific synthesis methods for “N-(5-oxo-1-phenylpyrrolidin-3-yl)-9H-xanthene-9-carboxamide” are not available, similar compounds have been synthesized using parallel solution-phase approaches . For instance, a library of 24 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides was prepared by a five-step transformation of itaconic acid into 1-methyl and 1-phenyl substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxylic acids, followed by parallel amidation with a series of 12 aliphatic amines .
Scientific Research Applications
Parallel Synthesis and Chemical Properties
Bojana Črček et al. (2012) explored the parallel synthesis of a library of 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxamides, highlighting a methodological advancement in creating diverse chemical entities from itaconic acid. This research could pave the way for the development of new materials with unique properties by allowing for the systematic variation of substituents on the core structure (Črček et al., 2012).
Antimicrobial Applications
Desai, Dodiya, and Shihora (2011) synthesized a series of compounds related to N-(5-oxo-1-phenylpyrrolidin-3-yl)-9H-xanthene-9-carboxamide with potential antimicrobial applications. Their work included in vitro antibacterial and antifungal screenings, which could lead to the discovery of new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Spectroscopic Analysis and Material Properties
Devi et al. (2018) conducted a comprehensive spectroscopic analysis of 5-oxo-1-phenylpyrrolidine-3-carboxylic acid, closely related to the compound , using various techniques including X-ray diffraction and NMR spectroscopy. Their findings contribute to a deeper understanding of the molecular structure and properties, which could inform the design of novel materials and sensors (Devi et al., 2018).
Synthesis and Characterization of Aromatic Polyamides
Choi and Jung (2004) described the synthesis and characterization of new aromatic polyamides with potential applications in high-performance materials. These polyamides incorporate n-alkylphenylimide units, demonstrating enhanced thermal stability and solubility, important properties for advanced material applications (Choi & Jung, 2004).
Electrochromic and Photoluminescent Properties
Hsiao et al. (2013) explored the synthesis and electrochromic properties of polyamides with pendent carbazole groups, revealing potential for applications in smart materials and electronic devices. These compounds exhibit reversible redox behavior and significant color changes, indicating their utility in electrochromic devices (Hsiao et al., 2013).
Properties
IUPAC Name |
N-(5-oxo-1-phenylpyrrolidin-3-yl)-9H-xanthene-9-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O3/c27-22-14-16(15-26(22)17-8-2-1-3-9-17)25-24(28)23-18-10-4-6-12-20(18)29-21-13-7-5-11-19(21)23/h1-13,16,23H,14-15H2,(H,25,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IVYFDFYADNHIHE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)C2=CC=CC=C2)NC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.